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Compound of Interest

Compound Name: Fmoc-Phe-OH-13C6

Cat. No.: B12409103 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of

Fmoc-Phe-OH-13C6, a stable isotope-labeled amino acid derivative.

Immediate Safety and Handling Precautions
While Fmoc-Phe-OH and its isotopically labeled counterparts are not classified as hazardous,

adherence to standard laboratory safety protocols is essential.[1][2] Before handling, ensure

you are wearing appropriate personal protective equipment (PPE), including safety glasses

with side shields, gloves, and a lab coat.[2][3] In case of accidental contact, follow these first-

aid measures:

After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.[1][2][3]

After skin contact: Wash the affected area thoroughly with soap and plenty of water.[1][2][3]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a physician.[1][2][3]

After ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[1][2]

[3]
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Accidental spills should be managed by sweeping up the solid material, avoiding dust

formation, and placing it in a suitable, closed container for disposal.[1][2] Prevent the

substance from entering drains or the environment.[1][2][3]

Understanding Fmoc-Phe-OH-13C6 Disposal
Fmoc-Phe-OH-13C6 contains a stable, non-radioactive isotope of carbon (Carbon-13).[4][5]

Unlike radioactive isotopes, stable isotopes do not decay or emit radiation.[4] Therefore, the

disposal procedures for Fmoc-Phe-OH-13C6 are the same as for the unlabeled Fmoc-Phe-

OH.[4][6] The waste is treated as a standard chemical waste, and its disposal is governed by

local, state, and federal regulations.[2][7]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Fmoc-Phe-OH.

Property Value

CAS Number 35661-40-6

Molecular Formula C₂₄H₂₁NO₄

Molecular Weight 387.43 g/mol

Melting Point 180 - 187 °C

Storage Temperature 2 - 8 °C

Appearance White to light yellow crystalline powder

Step-by-Step Disposal Protocol
Follow this detailed protocol for the proper disposal of Fmoc-Phe-OH-13C6:

Waste Identification and Segregation:

Identify the waste as non-hazardous chemical waste.

Do not mix with hazardous waste streams such as flammable solvents, corrosive

materials, or reactive chemicals.
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Containerization:

Place the solid Fmoc-Phe-OH-13C6 waste into a designated, leak-proof, and sealable

container.

The container should be compatible with the chemical and clearly labeled.

Labeling:

Label the waste container with "Fmoc-Phe-OH-13C6 Waste" and include the date of

accumulation.

Ensure the label is legible and securely attached to the container.

Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area.

Keep it away from incompatible materials.

Disposal:

Dispose of the waste through your institution's chemical waste disposal program or a

licensed chemical waste disposal contractor.

Follow all applicable local, state, and federal regulations for chemical waste disposal. Do

not dispose of it down the drain or in regular trash.[1][2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Fmoc-Phe-OH-
13C6.
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Laboratory Operations Waste Management Final Disposition

Unused Fmoc-Phe-OH-13C6 or
Contaminated Labware

Segregate as
Non-Hazardous Chemical Waste

Place in Labeled,
Sealed Container

Store in Designated
Waste Accumulation Area

Arrange for Pickup by
Licensed Waste Contractor

Transport to Approved
Waste Facility

Final Disposal in Accordance
with Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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